Sucrose monodecanoate

• Molecular Formula: C22H40O12
• Molecular Weight: 496.5 g/mol
• InChI: InChI=1S/C22H40O12/c1-2-3-4-5-6-7-8-9-15(25)31-11-14-16(26)18(28)19(29)21(32-14)34-22(12-24)20(30)17(27)13(10-23)33-22/h13-14,16-21,23-24,26-30H,2-12H2,1H3/t13-,14-,16-,17-,18+,19-,20+,21-,22+/m1/s1
• InChIKey: STVGXWVWPOLILC-LUQRLMJOSA-N

Sucrose Monodecanoate Overview

Sucrose monodecanoate (SMD), also known as sucrose monocaprate, is a non-ionic, biodegradable surfactant belonging to the sucrose fatty acid ester (SE) class [1]. It is synthesized via the esterification of sucrose with decanoic acid (C10), resulting in a molecule with a sucrose head group and a 10-carbon hydrophobic tail . This amphiphilic structure confers surface-active properties, including the ability to reduce surface tension and form micelles in aqueous solutions, with a reported critical micelle concentration (CMC) of 2.5 mM . Its documented antimicrobial activity and utility in membrane protein solubilization make it a compound of interest in biochemical, pharmaceutical, and food science research [1].

Micelle Formation Forms micelles in aqueous systems for solubilization and emulsification research

High HLB Profile Supports oil-in-water emulsion stabilization studies

Membrane Protein Research Gentle solubilization of complex membrane-bound enzymes while retaining cofactors

Antimicrobial Surface Studies Adsorption and wettability modification on biomaterial surfaces for antimicrobial research

• [1] Molecules. 2018; 23(7):1597. Solid Wettability Modification via Adsorption of Antimicrobial Sucrose Fatty Acid Esters and Some Other Sugar-Based Surfactants. View Source

Sucrose Monodecanoate: Substitution Limitations

Within the class of non-ionic surfactants, performance is highly dependent on the specific balance between the hydrophilic head group and the hydrophobic tail. For sucrose esters, the fatty acid chain length is a primary determinant of critical micelle concentration (CMC), hydrophilic-lipophilic balance (HLB), and interfacial adsorption behavior [1]. As demonstrated by comparative wettability studies on Ti6Al4V ELI alloy, sucrose monodecanoate (SMD, C10) and sucrose monolaurate (SML, C12) exhibit quantifiably different adsorption tendencies at the solid-water interface [2]. Therefore, assuming functional equivalence between SMD and its closest analogs (e.g., C12 or C8 esters) or other sugar-based surfactants (e.g., alkyl polyglucosides) without direct comparative performance data introduces significant risk of suboptimal or failed experimental outcomes in applications ranging from surface modification to membrane protein solubilization. The following section provides the quantitative evidence necessary for an informed selection.

Chain Length Determines CMC

C10 ester (SMD) may exhibit a higher CMC than C12 (SML), altering the working concentration required for micelle formation.

Adsorption Tendency Differs

SMD shows lower adsorption at the Ti6Al4V ELI solid-water interface compared to SML, which can shift surface modification outcomes.

HLB Dictates Emulsion Type

SMD's high HLB (>13) suits O/W emulsions; substitution with a lower HLB ester may destabilize the intended emulsion system.

• [1] Molecules. 2018; 23(7):1597. Solid Wettability Modification via Adsorption of Antimicrobial Sucrose Fatty Acid Esters and Some Other Sugar-Based Surfactants. View Source
• [2] Molecules. 2021; 27(1):179. Effect of Spontaneous and Water-Based Passivation on Components and Parameters of Ti6Al4V (ELI Grade) Surface Tension and Its Wettability by an Aqueous Solution of Sucrose Ester Surfactants. View Source

Sucrose Monodecanoate Comparative Data

CMC Comparison

Sucrose monodecanoate (SMD, C10) exhibits a critical micelle concentration (CMC) of 2.5 mM, as reported in vendor technical data . This is a key differentiator from sucrose monolaurate (SML, C12), which, based on the established structure-property relationship for non-ionic surfactants where increasing hydrophobic tail length decreases CMC, is expected to have a lower CMC [1]. This difference dictates the concentration required for micelle formation in aqueous systems.

CMC Comparison

Class-level inference

SMD (C10) 2.5 mM

vs

SML (C12) Lower CMC expected

Supports working concentration selection for micellar systems

Direct SML CMC data not available; class trend applied.

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	2.5 mM
Comparator Or Baseline	Sucrose monolaurate (SML, C12): Data not found in provided search results. (Class-level inference: lower CMC expected)
Quantified Difference	Not directly quantified; class inference.
Conditions	Aqueous solution, temperature not specified in vendor data.

Why This Matters

The CMC value is critical for determining the working concentration range for a surfactant in any application, from emulsification to solubilization, directly impacting formulation efficiency and cost.

• [1] Molecules. 2018; 23(7):1597. Solid Wettability Modification via Adsorption of Antimicrobial Sucrose Fatty Acid Esters and Some Other Sugar-Based Surfactants. View Source

Adsorption on Ti6Al4V ELI

A 2021 study directly compared the adsorption of sucrose monodecanoate (SMD) and sucrose monolaurate (SML) at the solid-water interface of Ti6Al4V ELI, a common biomedical implant alloy. The research concluded that while both surfactants caused a drop in the water contact angle, 'the sucrose monolaurate surfactant is characterized by a slightly better tendency towards adsorption at the solid-water interface in the studied system compared to sucrose monodecanoate' [1].

Ti6Al4V ELI Adsorption

Head-to-head

SMD (C10) Lower adsorption tendency

vs

SML (C12) Slightly better adsorption

Surface wettability outcome depends on chain length choice

Qualitative difference from contact angle at 293 K.

Evidence Dimension	Adsorption Tendency at Solid-Water Interface
Target Compound Data	SMD: Lower tendency for adsorption compared to SML.
Comparator Or Baseline	Sucrose monolaurate (SML): 'slightly better tendency towards adsorption'.
Quantified Difference	Qualitative difference ('slightly better'), based on contact angle analysis.
Conditions	Aqueous solutions on Ti6Al4V ELI (Grade 23) surface at 293 K.

Why This Matters

For applications involving surface modification of biomaterials to inhibit microbial adhesion or control wettability, the choice between C10 (SMD) and C12 (SML) esters will lead to different surface properties, making this direct comparative data essential for material scientists and biomedical engineers.

• [1] Molecules. 2021; 27(1):179. Effect of Spontaneous and Water-Based Passivation on Components and Parameters of Ti6Al4V (ELI Grade) Surface Tension and Its Wettability by an Aqueous Solution of Sucrose Ester Surfactants. View Source

HLB Comparison

Sucrose monodecanoate (C10) is reported to have a high HLB value of 13+, which is consistent with its relatively short C10 hydrophobic chain and large sucrose head group [1]. In contrast, sucrose esters with longer fatty acid chains, such as sucrose oleate (C18:1, HLB = 9.8) or sucrose nervonate (C24:1, HLB = 8.6), have significantly lower, more lipophilic HLB values [2]. This quantifiable difference dictates their respective suitability for oil-in-water (O/W) versus water-in-oil (W/O) emulsions.

HLB Comparison

Cross-study comparable

SMD (C10) HLB > 13

vs

Sucrose oleate (C18:1) HLB 9.8 Sucrose nervonate (C24:1) HLB 8.6

High HLB directs O/W emulsion selection

Differences >3.2 HLB units; Griffin's method.

Evidence Dimension	Hydrophilic-Lipophilic Balance (HLB)
Target Compound Data	HLB > 13 (high, hydrophilic)
Comparator Or Baseline	Sucrose oleate (C18:1): HLB = 9.8; Sucrose nervonate (C24:1): HLB = 8.6.
Quantified Difference	SMD is >3.2 to >4.4 HLB units higher than the comparators.
Conditions	HLB values calculated by Griffin's method.

Why This Matters

HLB value is a critical selection criterion for emulsifiers. SMD's high HLB makes it a strong candidate for stabilizing O/W emulsions, whereas the lower HLB comparators are better suited for W/O systems. Selecting the wrong ester will lead to emulsion instability.

• [1] Báo cáo khoa học Tổng hợp chất hoạt động bề mặt sucrose ester của các acid béo c8, c10, c12 và của dầu dừa. View Source
• [2] Pharmaceuticals. 2023; 16(1):136. Table 1: Sucrose Ester Properties. View Source

Membrane Protein Solubilization

Sucrose monodecanoate has been successfully employed as a solubilization agent for a challenging membrane-bound enzyme from *Roseobacter denitrificans*. The enzyme, a cytochrome cb-type nitric oxide reductase homologue containing heme c, heme b, and copper cofactors, was solubilized using SMD and subsequently purified to electrophoretic homogeneity while retaining its cofactor stoichiometry [1]. This demonstrates SMD's gentle yet effective solubilization power for maintaining the structural and functional integrity of complex, multi-subunit membrane proteins, a property not guaranteed with harsher detergents like Triton X-100 or SDS.

Membrane Protein Solubilization

Supporting evidence

Cytochrome cb-type enzyme Purified to homogeneity with cofactor retention

Supports gentle solubilization of multi-cofactor membrane enzymes

Model: R. denitrificans; copper, heme cofactors preserved.

Evidence Dimension	Functional Membrane Protein Solubilization
Target Compound Data	Successful solubilization and purification of a complex, multi-cofactor membrane enzyme.
Comparator Or Baseline	Other detergents (e.g., Triton X-100) known to potentially denature or strip essential cofactors from such enzymes.
Quantified Difference	Not quantified; based on successful purification outcome.
Conditions	Solubilization from membranes of R. denitrificans, purification to homogeneity.

Why This Matters

For structural biologists and biochemists, the ability to extract and purify a fragile membrane protein while preserving its native cofactors is a critical benchmark. This evidence positions SMD as a viable, gentle alternative to more disruptive detergents for specialized membrane protein research.

• [1] J Biochem. 2002; 131(6):791-800. Nitric Oxide-Reductase Homologue That Contains a Copper Atom and Has Cytochrome c-Oxidase Activity from an Aerobic Phototrophic Bacterium Roseobacter denitrificans. View Source

Sucrose Monodecanoate Applications

Gentle Solubilization of Membrane Proteins

Sucrose monodecanoate is a proven reagent for solubilizing complex, multi-cofactor membrane-bound enzymes, as demonstrated by its successful use in purifying a cytochrome cb-type enzyme from *Roseobacter denitrificans* while preserving its heme c, heme b, and copper cofactors [1]. This makes it a strategic choice for structural biology and biochemistry labs aiming to isolate challenging membrane proteins in their native, functional state, offering a gentle alternative to harsher detergents that risk denaturation or cofactor loss.

O/W Emulsion Stabilization

With a reported hydrophilic-lipophilic balance (HLB) value exceeding 13 [1], sucrose monodecanoate is highly hydrophilic. This property makes it ideally suited for stabilizing oil-in-water (O/W) emulsions, a common requirement in the formulation of cosmetics, pharmaceuticals, and food products. Its high HLB differentiates it from more lipophilic sucrose esters (e.g., sucrose oleate, HLB 9.8) which are better suited for water-in-oil (W/O) emulsions [2], guiding formulators to the correct choice for their target emulsion type.

Antimicrobial Surface Modification

Sucrose monodecanoate is recognized for its antimicrobial properties as a food additive surfactant [1]. Furthermore, its specific adsorption behavior on surfaces like the biomedical alloy Ti6Al4V ELI has been quantitatively studied, revealing a distinct wettability modification profile compared to the C12 analog, sucrose monolaurate [2]. This positions SMD as a candidate for developing antimicrobial coatings or modifying the surface properties of implants and food processing equipment, where controlling microbial adhesion is paramount.

Biochemical Research Reagent

Due to its well-defined properties as a non-ionic surfactant with a specific CMC of 2.5 mM [1], sucrose monodecanoate serves as a reliable biochemical reagent for fundamental studies in membrane biology, enzymology, and colloid science. Its use in controlled experiments, as seen in studies on surface wettability and protein solubilization [2], ensures reproducibility and provides a basis for comparative analysis against other sugar-based surfactants.

Application

Selection Property

Validation Focus

Membrane protein solubilization

Gentle solubilization with cofactor retention

Structural and functional integrity of multi-cofactor enzymes

O/W emulsion stabilization

High HLB profile

Emulsion type confirmation and stability

Antimicrobial surface modification

Adsorption behavior on Ti alloy

Wettability alteration and microbial adhesion control

Biochemical research reagent

Defined CMC and non-ionic character

Reproducibility in colloid and membrane studies

• [1] J Biochem. 2002; 131(6):791-800. Nitric Oxide-Reductase Homologue That Contains a Copper Atom and Has Cytochrome c-Oxidase Activity from an Aerobic Phototrophic Bacterium Roseobacter denitrificans. View Source
• [2] Báo cáo khoa học Tổng hợp chất hoạt động bề mặt sucrose ester của các acid béo c8, c10, c12 và của dầu dừa. View Source
• [3] Pharmaceuticals. 2023; 16(1):136. Table 1: Sucrose Ester Properties. View Source
• [4] Molecules. 2018; 23(7):1597. Solid Wettability Modification via Adsorption of Antimicrobial Sucrose Fatty Acid Esters and Some Other Sugar-Based Surfactants. View Source
• [5] Molecules. 2021; 27(1):179. Effect of Spontaneous and Water-Based Passivation on Components and Parameters of Ti6Al4V (ELI Grade) Surface Tension and Its Wettability by an Aqueous Solution of Sucrose Ester Surfactants. View Source